Cas no 91307-08-3 (2-(5-methylthiophen-2-yl)-1,5-diphenyl-1H-pyrrole)

• Product Name: 2-(5-methylthiophen-2-yl)-1,5-diphenyl-1H-pyrrole
• CAS No: 91307-08-3
• MF: C₂₁H₁₇NS
• MW: 315.43138384819
• CID: 1962995
• PubChem ID: 3021802
• Update Time: 2025-04-21

2-(5-methylthiophen-2-yl)-1,5-diphenyl-1H-pyrrole Chemical and Physical Properties

Names and Identifiers

• 2-(5-methylthiophen-2-yl)-1,5-diphenyl-1H-pyrrole
• 2-(5-methylthiophen-2-yl)-1,5-diphenylpyrrole
• DTXCID60160997
• 1,5-Diphenyl-2-(5-methyl-2-thienyl)-1H-pyrrole
• DTXSID80238506
• 91307-08-3
• 1H-Pyrrole, 1,5-diphenyl-2-(5-methyl-2-thienyl)-

• Inchi： 1S/C21H17NS/c1-16-12-15-21(23-16)20-14-13-19(17-8-4-2-5-9-17)22(20)18-10-6-3-7-11-18/h2-15H,1H3
• InChI Key： BYHDOXZPCMCKCN-UHFFFAOYSA-N
• SMILES： S1C(C)=CC=C1C1=CC=C(C2C=CC=CC=2)N1C1C=CC=CC=1

Computed Properties

• Exact Mass: 315.10817
• Monoisotopic Mass: 315.10817
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 23
• Rotatable Bond Count: 3
• Complexity: 372
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 33.2
• XLogP3: 5.8

Experimental Properties

• Density: 1.12
• Boiling Point: 476.4°C at 760 mmHg
• Flash Point: 241.9°C
• Refractive Index: 1.635